Cas no 85830-18-8 (N-[(2S)-6-amino-1-{[(3R,6S,9S,12S)-6-(4-aminobutyl)-9-[(1R)-1-hydroxyethyl]-3-(2-methylpropyl)-2,5,8,11-tetraoxo-1,4,7,10-tetraazacyclohexadecan-12-yl]amino}-1-oxohexan-2-yl]-3,7-dimethyloctanamide dihydrochloride)

• Product Name: N-[(2S)-6-amino-1-{[(3R,6S,9S,12S)-6-(4-aminobutyl)-9-[(1R)-1-hydroxyethyl]-3-(2-methylpropyl)-2,5,8,11-tetraoxo-1,4,7,10-tetraazacyclohexadecan-12-yl]amino}-1-oxohexan-2-yl]-3,7-dimethyloctanamide dihydrochloride
• CAS No: 85830-18-8
• MF: C₃₈H₇₄Cl₂N₈O₇
• MW: 825.949568271637
• CID: 1841555
• PubChem ID: 158886
• Update Time: 2025-04-21

N-[(2S)-6-amino-1-{[(3R,6S,9S,12S)-6-(4-aminobutyl)-9-[(1R)-1-hydroxyethyl]-3-(2-methylpropyl)-2,5,8,11-tetraoxo-1,4,7,10-tetraazacyclohexadecan-12-yl]amino}-1-oxohexan-2-yl]-3,7-dimethyloctanamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(2S)-6-amino-1-{[(3R,6S,9S,12S)-6-(4-aminobutyl)-9-[(1R)-1-hydroxyethyl]-3-(2-methylpropyl)-2,5,8,11-tetraoxo-1,4,7,10-tetraazacyclohexadecan-12-yl]amino}-1-oxohexan-2-yl]-3,7-dimethyloctanamide dihydrochloride
• N-[(2S)-6-amino-1-{[(3R,6S,9S,12S)-6-(4-aminobutyl)-9-[(1R)-1-hydroxyethyl]-3-(2-methylpropyl)-2,5,8,11-tetraoxo-1,4,7,10-tet
• N-[(2S)-6-amino-1-{[(3R,6S,9S,12S)-6-(4-aminobutyl)-9-[(1R)-1-hydroxyethyl]-3-(2-methylpropyl)-2,5,8,11-tetraoxo-1,4,7,10-tetraazacyclohexadecan-12-yl]amino}-1-oxohexan-2-yl]-3,7-dimethyloctanamide di
• 85830-18-8
• N-(6-Amino-1-{[6-(4-aminobutyl)-2,5,8,11-tetrahydroxy-9-(1-hydroxyethyl)-3-(2-methylpropyl)-1,4,7,10-tetraazacyclohexadeca-1,4,7,10-tetraen-12-yl]imino}-1-hydroxyhexan-2-yl)-3,7-dimethyloctanimidic acid--hydrogen chloride (1/2)
• D-Leucine, N2-(3,7-dimethyl-1-oxooctyl)-L-lysyl-L-lysyl-L-threonyl-L-lysyl-, cyclic (5->2)-peptide, dihydrochloride 5
• DTXSID801006411

• Inchi： 1S/C38H72N8O7.2ClH/c1-24(2)14-13-15-26(5)23-32(48)42-28(16-7-10-19-39)35(50)43-30-18-9-12-21-41-34(49)31(22-25(3)4)45-36(51)29(17-8-11-20-40)44-38(53)33(27(6)47)46-37(30)52;;/h24-31,33,47H,7-23,39-40H2,1-6H3,(H,41,49)(H,42,48)(H,43,50)(H,44,53)(H,45,51)(H,46,52);2*1H/t26?,27-,28+,29+,30+,31-,33+;;/m1../s1
• InChI Key： WVTAGOQWDAQDFI-JXXQEVIWSA-N
• SMILES： Cl.Cl.O=C([C@H](CCCCN)NC(CC(C)CCCC(C)C)=O)N[C@@H]1C(N[C@H](C(N[C@H](C(N[C@@H](C(NCCCC1)=O)CC(C)C)=O)CCCCN)=O)[C@@H](C)O)=O

Computed Properties

• Exact Mass: 824.5057521g/mol
• Monoisotopic Mass: 824.5057521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 55
• Rotatable Bond Count: 20
• Complexity: 1140
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 247Ų